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Authoritative Application Notes and Protocols for Field Trial Implementation

Introduction

Nuarimol is a systemic fungicide renowned for its efficacy against a wide spectrum of
pathogenic fungi, most notably powdery mildew.[1][2] As a member of the pyrimidine carbinol
class of fungicides, Nuarimol acts as a sterol biosynthesis inhibitor (SBI), providing both
protective and curative action against fungal pathogens.[3] Its systemic nature allows it to be
absorbed and translocated within the plant tissues, offering protection to both treated and
newly developing foliage. This document provides detailed application notes and experimental
protocols for researchers and professionals engaged in the evaluation of Nuarimol for the
control of powdery mildew in field settings.

Application Notes
Target Diseases and Crops

Nuarimol is primarily effective against various species of powdery mildew and has been
utilized on a range of crops, including:
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e Pome Fruits: Apples (against Podosphaera leucotricha)
o Stone Fruits: Cherries, peaches, and plums

o Grapes: (against Erysiphe necator)

e Cucurbits: Cucumbers, melons, and squash

o Cereals: As a foliar spray and seed treatment[2]

e Ornamental Plants[1]

Resistance Management

To mitigate the risk of developing fungicide resistance, it is crucial to adhere to a resistance
management strategy. This includes rotating Nuarimol with fungicides from different chemical
classes that have different modes of action.[1] Continuous or repeated use of Nuarimol without
alternation can lead to the selection of resistant fungal strains.

Application Timing and Technique

For optimal performance, Nuarimol should be applied preventatively, before the onset of
disease, or at the very first sign of infection.[1] Thorough coverage of all plant surfaces is
essential for effective control. Application intervals will vary depending on the crop, disease
pressure, and environmental conditions. It is imperative to consult the product label for specific
recommendations on application timing and frequency.

Quantitative Data: Recommended Application Rates

While specific field trial data comparing a range of Nuarimol application rates and their
corresponding efficacies for powdery mildew control is not readily available in publicly
accessible literature, the following table provides recommended application rates as derived
from product labels and viticultural guides.
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Recommended

L. Application
Application Rate of
Crop Target Pathogen . Frequency &
Nuarimol (120 g/L
. Remarks
EC Formulation)
Apply at 10-14 day
intervals, starting at
G Powdery Mildew 20-40 mL/ 100 L of bud break. Shorter
rapes
P (Erysiphe necator) water intervals may be
necessary under high
disease pressure.
Begin applications at
] the pink bud stage
Powdery Mildew )
30-50mL/ 100 L of and continue at 7-10
Apples (Podosphaera ) )
} water day intervals until
leucotricha) )
terminal shoot growth
ceases.
Powdery Mildew Apply at 7-10 day
) (Sphaerotheca 25-40mL/ 100 L of intervals upon the first
Cucurbits

fuliginea, Erysiphe

cichoracearum)

water

appearance of the

disease.

Note: The rates provided are for a 120 g/L Emulsifiable Concentrate (EC) formulation. Rates

may vary for other formulations. Always consult the specific product label for accurate dosage

information.

Experimental Protocols

The following is a generalized protocol for conducting a field trial to evaluate the efficacy of

Nuarimol for the control of powdery mildew. This protocol is synthesized from methodologies

reported in various fungicide efficacy trials.[2][4]

Experimental Design

 Trial Layout: Randomized Complete Block Design (RCBD) with a minimum of four replicates

per treatment.
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e Plot Size: Each plot should consist of a specified number of plants (e.g., 5-10 grapevines) to
ensure adequate data collection.

e Treatments:
o Untreated Control (no fungicide application).
o Nuarimol at varying application rates (e.g., low, medium, and high recommended rates).
o A standard commercial fungicide for comparison.

o Buffer Zones: Establish buffer zones between plots to minimize spray drift.

Application of Treatments

e Equipment: Use a calibrated backpack sprayer or a tractor-mounted sprayer to ensure
uniform application.

e Spray Volume: Adjust the spray volume to ensure thorough coverage of all plant parts. This
may range from 100 to 1000 L/ha depending on the crop and its growth stage.

» Timing: The first application should be made preventatively or at the first sign of disease.
Subsequent applications should follow a predetermined schedule (e.g., every 7, 14, or 21
days).

e Adjuvants: The use of a non-ionic surfactant may be considered to improve spray coverage
and adherence, as per product recommendations.

Data Collection and Assessment

o Disease Incidence: Record the percentage of plants or leaves showing any symptoms of
powdery mildew.

o Disease Severity: Assess the percentage of leaf or fruit area covered by powdery mildew.
This can be done using a standardized rating scale (e.g., 0-5 scale, where 0 = no disease
and 5 = >50% coverage).
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o Phytotoxicity: Visually inspect plants for any signs of damage, such as leaf burn,
discoloration, or stunting, following each application.

» Data Collection Intervals: Conduct assessments before the first application and at regular
intervals (e.g., 7-10 days) throughout the trial period. A final assessment should be
conducted at the end of the trial.

Statistical Analysis

Analyze the collected data using appropriate statistical methods (e.g., Analysis of Variance -
ANOVA) to determine the significance of differences between treatments.

Visualizations
Nuarimol's Mode of Action: Inhibition of Ergosterol
Biosynthesis
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Ergosterol Biosynthesis Pathway

Inhibition by Nuarimol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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